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Get Quote

Property Value / Description

CAS Number 103220-11-7 [1] [2]

Molecular Formula C₁₂H₁₁N₃ [1]

Class Triarylmethane dye [1]

Heat Resistance Stable up to 280°C [2]

Light Fastness Rated as "Well" (ISO standards) [2]

Water Solubility Insoluble [1] [2]

Chemical Stability No change in 5% Sodium Carbonate or 5% Hydrochloric Acid [2]

Alternative Research Approaches

The search results lack the specific spectroscopic data and experimental methods you requested. To further

your research, consider these approaches:

Consult Specialized Databases: Access commercial chemical supplier catalogs (e.g., Sigma-

Aldrich) for technical data sheets. Use paid scientific databases like SciFinder or Reaxys, which are
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more powerful for retrieving detailed compound information.

Explore General Dye Analysis Techniques: While specific protocols for Solvent Blue 83 were not
found, analytical techniques commonly used for dye characterization include [3]:

UV-Vis Spectroscopy: To determine maximum absorption wavelengths and extinction
coefficients.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and
connectivity analysis [1].

Mass Spectrometry: For molecular weight determination and structural insights [1].
Review Computational Studies: For novel or poorly characterized dyes, computational chemistry

methods like Time-Dependent Density Functional Theory (TD-DFT) can be used to predict
electronic properties and spectroscopic behavior [4].

Conceptual Workflow for Dye Characterization

This diagram outlines a general experimental approach for characterizing an unknown dye sample,

integrating the techniques mentioned above.
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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